molecular formula C19H15N3O2 B8670234 5,6-Bis(4-methoxyphenyl)pyridazine-3-carbonitrile CAS No. 375793-04-7

5,6-Bis(4-methoxyphenyl)pyridazine-3-carbonitrile

Cat. No.: B8670234
CAS No.: 375793-04-7
M. Wt: 317.3 g/mol
InChI Key: KYZZXEOLAKRXPR-UHFFFAOYSA-N
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Description

5,6-Bis(4-methoxyphenyl)pyridazine-3-carbonitrile is a useful research compound. Its molecular formula is C19H15N3O2 and its molecular weight is 317.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

375793-04-7

Molecular Formula

C19H15N3O2

Molecular Weight

317.3 g/mol

IUPAC Name

5,6-bis(4-methoxyphenyl)pyridazine-3-carbonitrile

InChI

InChI=1S/C19H15N3O2/c1-23-16-7-3-13(4-8-16)18-11-15(12-20)21-22-19(18)14-5-9-17(24-2)10-6-14/h3-11H,1-2H3

InChI Key

KYZZXEOLAKRXPR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=C(N=NC(=C2)C#N)C3=CC=C(C=C3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,4-bis-(4-methoxyphenyl)pyridazine 1-oxide [Eur. J. Med. Chem.-Chimica Therapeutica, 14, 53-60 (1979)] (5.01 g, 16.25 mmol) and potassium cyanide (3.17 g, 48.75 mmol) in water (90 ml) was ice-cooled. After benzoyl chloride (7.77 g, 55.25 mmol) was added dropwise with vigorous stirring under a nitrogen gas atmosphere, the resulting mixture was stirred at room temperature for 20 hours. Water-chloroform was added to the reaction mixture, and subsequent to alkalinization, the thus-obtained mixture was extracted with chloroform. The organic layer was washed with water, and was then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure and the residue (oil) was separated and purified by chromatography on a silica gel column [hexane/ethyl acetate (5/1)]. Relevant fractions were crystallized from ethyl acetate-diethyl ether-hexane, whereby the title compound was obtained as slightly yellow prisms (3.30 g, 64.0%). Melting point: 113-115° C.
Name
3,4-bis-(4-methoxyphenyl)pyridazine 1-oxide
Quantity
5.01 g
Type
reactant
Reaction Step One
Quantity
3.17 g
Type
reactant
Reaction Step Two
Quantity
7.77 g
Type
reactant
Reaction Step Three
Name
Water chloroform
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
90 mL
Type
solvent
Reaction Step Five
Yield
64%

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